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Compound of Interest

Compound Name: 3-Thiopheneethanol

Cat. No.: B104103 Get Quote

Proper disposal of 3-Thiopheneethanol is critical for ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for

researchers, scientists, and drug development professionals to manage and dispose of 3-
Thiopheneethanol waste in compliance with safety regulations. Adherence to these protocols

will help mitigate risks associated with this combustible and potentially irritating chemical.

Safety and Properties of 3-Thiopheneethanol
Before handling, it is essential to be aware of the chemical's properties and associated

hazards. This information is crucial for safe handling and determining the correct disposal

pathway.
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Property Data Reference

Synonyms
2-(3-Thienyl)ethanol, 3-(2-

Hydroxyethyl)thiophene
[1][2]

CAS Number 13781-67-4 [1]

Molecular Formula C₆H₈OS [2]

Physical Form Liquid

Primary Hazards
Combustible Liquid (Category

4)
[1][3]

Potential Hazards
May cause skin, eye, and

respiratory irritation
[2]

Flash Point 92 °C (197.6 °F) - closed cup

Storage Class 10 - Combustible liquids

Step-by-Step Disposal Procedure
The mandated method for disposing of 3-Thiopheneethanol is through an approved

hazardous waste management program.[1][3] Under no circumstances should this chemical be

disposed of down the drain or in the regular trash.[4]

Step 1: Wear Appropriate Personal Protective
Equipment (PPE)
Before handling the chemical waste, ensure you are wearing the correct PPE to minimize

exposure.

Eye and Face Protection: Chemical safety goggles or a face shield.[4]

Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile).[4]

Respiratory Protection: Use a multi-purpose combination respirator cartridge or handle the

waste exclusively within a certified chemical fume hood to prevent inhalation of vapors.[4]
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Step 2: Waste Collection and Segregation
Proper segregation of chemical waste is crucial to prevent dangerous reactions.[5][6]

Collect waste 3-Thiopheneethanol in a dedicated container.

Do Not mix it with other waste streams unless explicitly permitted by your institution's

Environmental Health & Safety (EHS) department.

At a minimum, keep it segregated from incompatible materials such as:

Strong oxidizing agents[1][7]

Acid anhydrides and acid chlorides[1][7]

Acids and bases[8]

Halogenated solvents[5]

Step 3: Use a Compatible and Secure Waste Container
The integrity of the waste container is essential for safe storage and transport.[6][8]

Select a Container: Use a container made of compatible material, such as the original

product container or a clean glass bottle.[4][6] Ensure the container is in good condition, free

of leaks, and has a tightly fitting screw cap.[6][8]

Label the Container: As soon as you begin accumulating waste, affix a "HAZARDOUS

WASTE" label.[6][9] The label must clearly state:

The full chemical name: "3-Thiopheneethanol" or "2-(3-Thienyl)ethanol".

The approximate quantity or concentration of the waste.

Any associated hazard warnings (e.g., "Combustible").

Step 4: Store Waste in a Designated Area
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Store the sealed and labeled waste container in a designated satellite accumulation area until it

is collected.

The storage area must be cool, dry, and well-ventilated.[1][3]

Keep the container away from heat, sparks, open flames, and other ignition sources.[1][3]

Ensure secondary containment is used to capture any potential leaks.[9]

Step 5: Arrange for Professional Disposal
Hazardous waste must be disposed of through your institution's EHS department or a licensed

chemical waste disposal contractor.

Follow your organization's specific procedures for requesting a hazardous waste pickup.

Chemical waste generators are responsible for ensuring the waste is correctly classified and

handled according to local, regional, and national regulations.[7]

Step 6: Managing Spills
In the event of a spill, take immediate action:

Remove all sources of ignition from the area.[1]

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, dry sand).

Carefully collect the contaminated absorbent material using non-sparking tools and place it

into a sealed, labeled container for disposal as hazardous waste.[4]

Report the spill to your EHS department.[4]

Step 7: Disposal of Empty Containers
Empty containers that held 3-Thiopheneethanol must also be managed properly.

A container is considered "empty" when all possible contents have been removed.[9]
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Deface or remove the original product label.[9]

Consult your institution's guidelines. Some regulations may require containers of certain

chemicals to be triple-rinsed with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[5][9]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 3-
Thiopheneethanol waste.
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Identify 3-Thiopheneethanol Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Compatible Container (Glass)

Is Waste Pure or Mixed?

Segregate from Incompatibles
(Oxidizers, Acids, etc.)

 Pure 

Consult EHS for Guidance on
Proper Segregation

 Mixed 

Label Container:
'HAZARDOUS WASTE'

+ Chemical Name

Store in Cool, Dry, Ventilated
Satellite Accumulation Area

Arrange for Pickup via
Institutional EHS Program

Disposed by Approved
Waste Plant

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Thiopheneethanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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